Cas no 780792-70-3 (Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-)

• Product Name: Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-
• CAS No: 780792-70-3
• MF: C₁₉H₂₄N₂S
• MW: 312.472263336182
• CID: 553771
• PubChem ID: 438940
• Update Time: 2025-04-19

Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Quinoline,8-[[(octahydro-2H-quinolizin-1-yl)methyl]thio]-
• 8-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethylsulfanyl)quinoline
• Thiolupinine ester 8-quinoline
• 8-(Octahydro-quinolizin-1-ylmethylsulfanyl)-quinoline
• 8-[[(1R,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methylsulfanyl]quinoline
• 8-[[(Octahydro-2H-quinolizin-1-yl)methyl]thio]-quinoline
• FT-0702013
• DTXSID10331392
• 780792-70-3

• Inchi： 1S/C19H24N2S/c1-2-12-21-13-5-8-16(17(21)9-1)14-22-18-10-3-6-15-7-4-11-20-19(15)18/h3-4,6-7,10-11,16-17H,1-2,5,8-9,12-14H2
• InChI Key： AGHBXQNGLDCAHT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)CC1CCCN2CCCCC21

Computed Properties

• Exact Mass: 312.16600
• Monoisotopic Mass: 312.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• PSA: 41.43000
• LogP: 4.52930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines